Cas no 22138-86-9 (Coronene-1-carbaldehyde)
Coronene-1-carbaldehyde structure
Product Name:Coronene-1-carbaldehyde
CAS No:22138-86-9
MF:C25H12O
MW:328.362186431885
CID:2836365
PubChem ID:14121113
Update Time:2025-04-21
Coronene-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- DTXSID60556215
- 22138-86-9
- CORONENE-1-CARBALDEHYDE
- DTXCID20506998
- transcoronal
- SCHEMBL9428116
- Coronene-1-carbaldehyde
-
- Inchi： 1S/C25H12O/c26-12-18-11-17-8-7-15-4-2-13-1-3-14-5-6-16-9-10-19(18)25-23(16)21(14)20(13)22(15)24(17)25/h1-12H
- InChI Key： ZIBSSYPUGNXJFJ-UHFFFAOYSA-N
- SMILES： O=CC1C=C2C=CC3=CC=C4C=CC5=CC=C6C=CC=1C1C6=C5C4=C3C=12
Computed Properties
- Exact Mass: 328.088815002Da
- Monoisotopic Mass: 328.088815002Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 26
- Rotatable Bond Count: 1
- Complexity: 611
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 17.1Ų
Coronene-1-carbaldehyde Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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